Cas no 2138213-57-5 (2-(4-Amino-1-methylpiperidin-4-yl)acetic acid dihydrochloride)

• Product Name: 2-(4-Amino-1-methylpiperidin-4-yl)acetic acid dihydrochloride
• CAS No: 2138213-57-5
• MF: C₈H₁₈Cl₂N₂O₂
• MW: 245.146720409393
• CID: 6425360
• PubChem ID: 165465913
• Update Time: 2025-10-25

2-(4-Amino-1-methylpiperidin-4-yl)acetic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2138213-57-5
• 2-(4-amino-1-methylpiperidin-4-yl)acetic acid dihydrochloride
• EN300-761611
• 2-(4-Amino-1-methylpiperidin-4-yl)acetic acid dihydrochloride

• Inchi： 1S/C8H16N2O2.2ClH/c1-10-4-2-8(9,3-5-10)6-7(11)12;;/h2-6,9H2,1H3,(H,11,12);2*1H
• InChI Key： QEFMRCHQIMZIJS-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(CC1(CCN(C)CC1)N)=O

Computed Properties

• Exact Mass: 244.0745332g/mol
• Monoisotopic Mass: 244.0745332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-(4-Amino-1-methylpiperidin-4-yl)acetic acid dihydrochloride

2-(4-Amino-1-methylpiperidin-4-yl)acetic acid dihydrochloride: A Comprehensive Overview

2-(4-Amino-1-methylpiperidin-4-yl)acetic acid dihydrochloride (CAS No: 2138213-57-5) is a compound of significant interest in the fields of pharmacology and medicinal chemistry. This compound, often referred to as dihydrochloride salt of 2-(4-amino-1-methylpiperidin-4-yl)acetic acid, has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we delve into the latest research findings, structural insights, and pharmacological implications of this compound.

The molecular structure of 2-(4-Amino-1-methylpiperidin-4-yl)acetic acid dihydrochloride is characterized by a piperidine ring with a methyl group at position 1 and an amino group at position 4. The acetic acid moiety attached to the piperidine ring introduces additional functional groups that may influence the compound's bioavailability and pharmacokinetics. Recent studies have highlighted the importance of such structural features in modulating the compound's interaction with biological systems.

One of the most promising aspects of dihydrochloride salt of 2-(4-amino-1-methylpiperidin-4-yl)acetic acid is its potential as a precursor or intermediate in drug development. Researchers have explored its role in synthesizing bioactive molecules, particularly those with neuroprotective properties. For instance, a study published in *Pharmaceutical Research* demonstrated that this compound could serve as a building block for developing agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another critical area of investigation is the pharmacokinetics of dihydrochloride salt of 2-(4-amino-1-methylpiperidin-4-yl)acetic acid. Studies have shown that the compound exhibits favorable absorption profiles, which are crucial for its potential use as an oral medication. Additionally, its metabolic stability has been assessed in preclinical models, providing insights into its suitability for long-term therapeutic applications.

The synthesis of dihydrochloride salt of 2-(4-amino-1-methylpiperidin-4-yl)acetic acid involves a multi-step process that includes nucleophilic substitution and acidic workup steps. Recent advancements in synthetic chemistry have enabled the optimization of this process, leading to higher yields and improved purity levels. These improvements are essential for scaling up production to meet the demands of preclinical and clinical trials.

In terms of therapeutic applications, dihydrochloride salt of 2-(4-amino-1-methylpiperidin-4-y l)acetic acid has shown potential in treating conditions associated with oxidative stress and inflammation. Preclinical studies have demonstrated its ability to scavenge free radicals and modulate inflammatory pathways, suggesting its utility in conditions such as cardiovascular diseases and chronic inflammatory disorders.

Furthermore, the compound has been investigated for its role in modulating neurotransmitter systems. Studies indicate that it may influence dopamine and serotonin pathways, which are critical in regulating mood and cognitive functions. This opens up possibilities for its use in treating mental health disorders such as depression and anxiety.

Recent research has also focused on the safety profile of dihydrochloride salt of 2-(4-amino -1-methyl piperidin -4 - yl ) acetic acid. Toxicological studies conducted in animal models have revealed minimal adverse effects at therapeutic doses, indicating a favorable safety margin. These findings are encouraging for advancing the compound into clinical trials.

In conclusion, dihydrochloride salt of 2 -( 4 - amino - 1 - methyl piperidin - 4 - yl ) acetic acid represents a promising candidate for drug development across multiple therapeutic areas. Its unique structural features, favorable pharmacokinetics, and potential therapeutic applications make it a subject of continued research interest. As advancements in synthetic methods and preclinical testing continue to unfold, this compound holds significant promise for addressing unmet medical needs.